Cas no 215867-87-1 (2-(Chloromethyl)-4-(trifluoromethyl)pyridine)

2-(Chloromethyl)-4-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring both a reactive chloromethyl group and a trifluoromethyl substituent on a pyridine ring. The chloromethyl moiety enables further functionalization through nucleophilic substitution, making it a valuable intermediate in organic synthesis. The electron-withdrawing trifluoromethyl group enhances the compound's utility in pharmaceutical and agrochemical applications, where such motifs are often sought for their metabolic stability and lipophilicity. Its pyridine core further contributes to its reactivity and binding properties in coordination chemistry. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and structural diversity for advanced synthetic routes.

2-(Chloromethyl)-4-(trifluoromethyl)pyridine structure

215867-87-1 structure

Product Name:2-(Chloromethyl)-4-(trifluoromethyl)pyridine

CAS No:215867-87-1

MF:C₇H₅ClF₃N

MW:195.569511175156

MDL:MFCD10697599

CID:1071801

PubChem ID:18361870

Update Time:2025-06-07

2-(Chloromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-4-(trifluoromethyl)pyridine
- AB60026
- AGN-PC-01UYJ8
- AK138041
- MolPort-020-313-579
- PYRIDINE, 2-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-
- RP11533
- SureCN1843485
- 2-chloromethyl-4-(trifluoromethyl)pyridine
- KAGAMWQQBRRVBH-UHFFFAOYSA-N
- 7334AD
- 2-chloromethyl-4-trifluoromethylpyridine
- AMY3095
- DTXSID00593109
- F12159
- AKOS006304604
- MFCD10697599
- A879014
- AG-0707
- SY045804
- J-506292
- SCHEMBL1843485
- 215867-87-1
- MDL： MFCD10697599
- Inchi： 1S/C7H5ClF3N/c8-4-6-3-5(1-2-12-6)7(9,10)11/h1-3H,4H2
- InChI Key： KAGAMWQQBRRVBH-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(F)(F)F)C=CN=1

Computed Properties

Exact Mass: 195.00635
Monoisotopic Mass: 195.0062613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 12.9

Experimental Properties

Density: 1.359
Boiling Point: 199.6°C at 760 mmHg
Flash Point: 74.5°C
Refractive Index: 1.455
PSA: 12.89

2-(Chloromethyl)-4-(trifluoromethyl)pyridine Pricemore >>

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Alichem	A023004491-250mg	2-Chloromethyl-4-(trifluoromethyl)pyridine	215867-87-1	95%	250mg	$169.35	2023-09-02
Alichem	A023004491-1g	2-Chloromethyl-4-(trifluoromethyl)pyridine	215867-87-1	95%	1g	$423.30	2023-09-02
Chemenu	CM171355-1g	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95%	1g	$393	2021-08-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM220-200mg	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95+%	200mg	961.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM220-50mg	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95+%	50mg	384.0CNY	2021-08-04
Chemenu	CM171355-250mg	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95%+	250mg	$155	2023-01-03
Chemenu	CM171355-1g	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95%+	1g	$438	2023-01-03
Chemenu	CM171355-5g	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95%+	5g	$1487	2023-01-03
Apollo Scientific	PC200260-250mg	2-(Chloromethyl)-4-(trifluoromethyl)pyridine	215867-87-1	95%	250mg	£179.00	2023-09-02